Cas no 3786-54-7 (1-Pyrenemethanamine)

• Product Name: 1-Pyrenemethanamine
• CAS No: 3786-54-7
• Molecular Formula: C₁₇H₁₃N
• Molecular Weight: 231.291824102402
• CID: 1486428
• PubChem ID: 2794252

1-Pyrenemethanamine Properties

Names and Identifiers

• 1-Pyrenemethanamine
• pyren-1-ylmethanamine
• 1-(pyren-1-yl)methanamine
• CHEMBL235142
• 3786-54-7
• SCHEMBL497038
• 1-pyrenemethylamine
• DTXSID90383192

• InChIKey： TZNXEWGKCWPLQI-UHFFFAOYSA-N
• Inchi： 1S/C17H13N/c18-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10,18H2
• SMILES： NCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 231.104799419g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 231.104799419g/mol
• Heavy Atom Count: 18
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų